Cas no 871727-16-1 (4-Piperidinecarbonitrile, 3-methyl-1-(phenylmethyl)-, (3R,4R)-rel-)
871727-16-1 structure
Product Name:4-Piperidinecarbonitrile, 3-methyl-1-(phenylmethyl)-, (3R,4R)-rel-
CAS No:871727-16-1
MF:C14H18N2
MW:214.306123256683
CID:1864863
PubChem ID:163972250
Update Time:2025-04-21
4-Piperidinecarbonitrile, 3-methyl-1-(phenylmethyl)-, (3R,4R)-rel- Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidinecarbonitrile, 3-methyl-1-(phenylmethyl)-, (3R,4R)-rel-
- G81002
- CIS-1-BENZYL-3-METHYLPIPERIDINE-4-CARBONITRILE
- 871727-16-1
-
- Inchi: 1S/C14H18N2/c1-12-10-16(8-7-14(12)9-15)11-13-5-3-2-4-6-13/h2-6,12,14H,7-8,10-11H2,1H3/t12-,14-/m0/s1
- InChI Key: SQZXLXJCTKIWBA-JSGCOSHPSA-N
- SMILES: N1(CC2C=CC=CC=2)CC[C@@H](C#N)[C@@H](C)C1
Computed Properties
- Exact Mass: 214.146998583Da
- Monoisotopic Mass: 214.146998583Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 27Ų
4-Piperidinecarbonitrile, 3-methyl-1-(phenylmethyl)-, (3R,4R)-rel- Related Literature
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
871727-16-1 (4-Piperidinecarbonitrile, 3-methyl-1-(phenylmethyl)-, (3R,4R)-rel-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk